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Compound of Interest

Compound Name: 2H-1,4-Oxazine

CAS No.: 23146-99-8

Cat. No.: B15930966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic

synthesis of substituted 2H-1,4-oxazines, a heterocyclic scaffold of significant interest in

medicinal chemistry and drug development. The methodologies presented herein focus on

efficient catalytic systems that offer advantages in terms of yield, substrate scope, and reaction

conditions.

Introduction
The 2H-1,4-oxazine core is a privileged structural motif found in numerous biologically active

compounds and natural products. Its derivatives have demonstrated a wide range of

pharmacological activities, making them attractive targets for synthetic chemists in the

pharmaceutical industry. This document outlines key catalytic methods for the synthesis of

substituted 2H-1,4-oxazines, with a focus on copper, gold, and palladium-based catalysis, as

well as domino reactions. Detailed protocols and tabulated data are provided to facilitate the

practical application of these methods in a research and development setting.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15930966#bc-rfq
https://www.benchchem.com/product/b15930966/docs?utm_src=pdf-body#catalytic-routes-to-substituted-2h-1-4-oxazines-application-notes-and-protocols
https://www.benchchem.com/product/b15930966/docs?utm_src=pdf-body#catalytic-routes-to-substituted-2h-1-4-oxazines-application-notes-and-protocols
https://www.benchchem.com/product/b15930966/docs?utm_src=pdf-body#catalytic-routes-to-substituted-2h-1-4-oxazines-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15930966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Copper-Catalyzed Synthesis of 2H-1,4-Benzoxazin-
3(4H)-ones
Copper catalysis offers a cost-effective and efficient approach for the synthesis of N-substituted

2H-1,4-benzoxazin-3(4H)-ones. A prominent method involves the one-pot reaction of 2-

halophenols with 2-chloroacetamides. This cascade reaction proceeds via a nucleophilic

substitution followed by a copper-catalyzed intramolecular C-N coupling cyclization.[1][2][3][4]

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/publication/26820882_An_efficient_cascade_synthesis_of_various_2H-14-benzoxazin-3-4H-ones_from_o-halophenols_and_2-halo-amides_catalyzed_by_CuI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10094166/
https://pubs.acs.org/doi/abs/10.1021/jo802818s
https://pubmed.ncbi.nlm.nih.gov/19256470/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15930966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Entry
2-
Halop
henol

2-
Chlor
oacet
amide

Catal
yst/Li
gand

Base
Solve
nt

Temp
(°C)

Time
(h)

Yield
(%)

Refer
ence

1

2-

Iodoph

enol

N-

Phenyl

-2-

chloro

aceta

mide

CuI

(10

mol%)

/ 1,10-

Phena

nthroli

ne (20

mol%)

Cs2C

O3

Dioxan

e
90 24 85 [1][2]

2

2-

Bromo

phenol

N-

Phenyl

-2-

chloro

aceta

mide

CuI

(10

mol%)

/ 1,10-

Phena

nthroli

ne (20

mol%)

Cs2C

O3

Dioxan

e
90 24 78 [1][2]

3

4-

Methyl

-2-

iodoph

enol

N-

Phenyl

-2-

chloro

aceta

mide

CuI

(10

mol%)

/ 1,10-

Phena

nthroli

ne (20

mol%)

Cs2C

O3

Dioxan

e
90 24 82 [1][2]

4 2-

Iodoph

enol

N-

Benzyl

-2-

chloro

aceta

mide

CuI

(10

mol%)

/ 1,10-

Phena

nthroli

Cs2C

O3

Dioxan

e

90 24 88 [1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.researchgate.net/publication/26820882_An_efficient_cascade_synthesis_of_various_2H-14-benzoxazin-3-4H-ones_from_o-halophenols_and_2-halo-amides_catalyzed_by_CuI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10094166/
https://www.researchgate.net/publication/26820882_An_efficient_cascade_synthesis_of_various_2H-14-benzoxazin-3-4H-ones_from_o-halophenols_and_2-halo-amides_catalyzed_by_CuI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10094166/
https://www.researchgate.net/publication/26820882_An_efficient_cascade_synthesis_of_various_2H-14-benzoxazin-3-4H-ones_from_o-halophenols_and_2-halo-amides_catalyzed_by_CuI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10094166/
https://www.researchgate.net/publication/26820882_An_efficient_cascade_synthesis_of_various_2H-14-benzoxazin-3-4H-ones_from_o-halophenols_and_2-halo-amides_catalyzed_by_CuI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10094166/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15930966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ne (20

mol%)

5

2-

Iodoph

enol

N-(4-

Metho

xyphe

nyl)-2-

chloro

aceta

mide

CuI

(10

mol%)

/ 1,10-

Phena

nthroli

ne (20

mol%)

Cs2C

O3

Dioxan

e
90 24 81 [1][2]

Experimental Protocol: Copper-Catalyzed Synthesis
General Procedure for the Synthesis of N-Substituted 2H-1,4-Benzoxazin-3(4H)-ones:

A mixture of the 2-halophenol (1.0 mmol), 2-chloroacetamide (1.2 mmol), CuI (0.1 mmol), 1,10-

phenanthroline (0.2 mmol), and Cs2CO3 (2.2 mmol) in dioxane (5 mL) is stirred in a sealed

tube at 90 °C for 24 hours. After completion of the reaction (monitored by TLC), the mixture is

cooled to room temperature, diluted with ethyl acetate, and filtered. The filtrate is washed with

water and brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure.

The residue is purified by column chromatography on silica gel to afford the desired product.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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